![molecular formula C18H18O7 B3030454 (2S)-3',5-Dihydroxy-4',6,7-trimethoxyflavanone CAS No. 90850-99-0](/img/structure/B3030454.png)
(2S)-3',5-Dihydroxy-4',6,7-trimethoxyflavanone
Overview
Description
(2S)-3',5-Dihydroxy-4',6,7-trimethoxyflavanone, also known as naringenin, is a flavonoid found in citrus fruits, especially grapefruits. It has been studied for its various biological and pharmacological activities, including antioxidant, anti-inflammatory, anticancer, and neuroprotective effects.
Scientific Research Applications
Cytotoxic Properties
(2S)-3',5-Dihydroxy-4',6,7-trimethoxyflavanone, along with similar compounds, has been studied for its cytotoxic properties. Research on dihydrochalcones and flavanones, including (2S)-5'-hydroxy-7,3',4'-trimethoxyflavanone, from the leaves of Muntingia calabura, has shown cytotoxicity against certain cell lines in vitro, suggesting potential applications in cancer research (Chen, Lee, Duh, & Chen, 2005).
Cholinesterase Inhibition
Research on Onosma hispida has identified compounds structurally similar to this compound, demonstrating cholinesterase inhibitory activity. This suggests potential therapeutic applications in neurological disorders such as Alzheimer's disease (Ahmad, Anis, Malik, Nawaz, & Choudhary, 2003).
Chemical Synthesis and Transformation
Studies on flavanones have explored their chemical transformation. For example, research involving the oxidation of flavanones with hypervalent iodine to produce methyl 2-aryl-2,3-dihydrobenzofuran-3-carboxylates reveals insights into synthetic methodologies that could be applicable to this compound (Prakash & Tanwar, 1995).
Antimicrobial Activity
Flavanones, including those similar to this compound, have been isolated from various plants and shown to possess antimicrobial properties. This suggests their potential use in developing new antimicrobial agents (Suksamrarn et al., 2004).
Allelopathic Potential
Isoflavanones structurally related to this compound have been identified in the root exudate of Desmodium uncinatum. These compounds demonstrate potential allelopathic effects, which could be relevant in agricultural and environmental sciences (Tsanuo et al., 2003).
properties
IUPAC Name |
(2S)-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxy-2,3-dihydrochromen-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O7/c1-22-12-5-4-9(6-10(12)19)13-7-11(20)16-14(25-13)8-15(23-2)18(24-3)17(16)21/h4-6,8,13,19,21H,7H2,1-3H3/t13-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSQNZFFDWLQECV-ZDUSSCGKSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2CC(=O)C3=C(C(=C(C=C3O2)OC)OC)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)[C@@H]2CC(=O)C3=C(C(=C(C=C3O2)OC)OC)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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